Cas no 2229005-81-4 (tert-butyl N-2-(1-aminocyclobutyl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(1-aminocyclobutyl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2229005-81-4
• MF: C₁₆H₂₁F₃N₂O₂
• MW: 330.345354795456
• CID: 6308171
• PubChem ID: 165688448
• Update Time: 2025-06-08

tert-butyl N-2-(1-aminocyclobutyl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-aminocyclobutyl)-5-(trifluoromethyl)phenylcarbamate
• EN300-1900413
• 2229005-81-4
• tert-butyl N-[2-(1-aminocyclobutyl)-5-(trifluoromethyl)phenyl]carbamate

• Inchi： 1S/C16H21F3N2O2/c1-14(2,3)23-13(22)21-12-9-10(16(17,18)19)5-6-11(12)15(20)7-4-8-15/h5-6,9H,4,7-8,20H2,1-3H3,(H,21,22)
• InChI Key： AQXQNKDHSMKHSW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C1(CCC1)N)(F)F

Computed Properties

• Exact Mass: 330.15551240g/mol
• Monoisotopic Mass: 330.15551240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(1-aminocyclobutyl)-5-(trifluoromethyl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2229005-81-4 and Product Name: Tert-butyl N-2-(1-aminocyclobutyl)-5-(trifluoromethyl)phenylcarbamate

The compound with the CAS number 2229005-81-4 and the product name Tert-butyl N-2-(1-aminocyclobutyl)-5-(trifluoromethyl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a tert-butyl group, an 1-aminocyclobutyl moiety, and a trifluoromethyl substituent on the phenyl ring, contributes to its unique chemical properties and reactivity.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds with enhanced pharmacological profiles. The Tert-butyl N-2-(1-aminocyclobutyl)-5-(trifluoromethyl)phenylcarbamate stands out as a promising candidate due to its structural complexity and the potential for diverse biological activities. The trifluoromethyl group, in particular, is well-known for its ability to improve metabolic stability and binding affinity, making it a valuable feature in drug design. This compound’s molecular architecture suggests that it may exhibit properties such as inhibitory effects on specific enzymes or receptors, which are critical for therapeutic intervention.

Current research in medicinal chemistry emphasizes the importance of optimizing molecular structures to achieve desired pharmacokinetic and pharmacodynamic properties. The Tert-butyl N-2-(1-aminocyclobutyl)-5-(trifluoromethyl)phenylcarbamate exemplifies this trend by incorporating several advanced chemical features. The 1-aminocyclobutyl moiety introduces a rigid cyclic structure that can enhance binding specificity, while the tert-butyl group provides steric hindrance that may improve drug solubility and bioavailability. These features collectively contribute to the compound’s potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of fluorinated aromatic compounds in the development of next-generation therapeutics. The trifluoromethyl group on the phenyl ring of this compound is particularly noteworthy, as it has been shown to enhance binding interactions with biological targets. This modification can lead to increased efficacy and reduced toxicity compared to non-fluorinated analogs. Furthermore, the presence of an amine group at the position linked to the cyclobutyl ring opens up possibilities for further derivatization, allowing chemists to fine-tune the compound’s pharmacological properties.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. The multi-step synthesis of Tert-butyl N-2-(1-aminocyclobutyl)-5-(trifluoromethyl)phenylcarbamate involves careful consideration of reaction conditions, protecting group strategies, and purification techniques. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and enantioselective transformations, are often employed to achieve high yields and enantiopurity. These synthetic approaches are critical for producing compounds with the desired structural integrity for preclinical and clinical studies.

From a biological perspective, the Tert-butyl N-2-(1-aminocyclobutyl)-5-(trifluoromethyl)phenylcarbamate has shown promise in preliminary in vitro assays. Its molecular structure suggests potential interactions with enzymes or receptors involved in various disease pathways. For instance, compounds with similar scaffolds have been investigated for their roles in modulating inflammatory responses or neurotransmitter systems. While more extensive research is needed to fully elucidate its mechanism of action, these early findings are encouraging for further exploration.

The integration of computational chemistry and high-throughput screening technologies has accelerated the process of identifying promising drug candidates like Tert-butyl N-2-(1-aminocyclobutyl)-5-(trifluoromethyl)phenylcarbamate. Molecular docking studies can predict how this compound might interact with biological targets at an atomic level, providing valuable insights into its potential therapeutic effects. Additionally, virtual screening allows researchers to rapidly evaluate thousands of compounds based on their structural features and known biological activities. Such computational tools are indispensable in modern drug discovery pipelines.

In conclusion, the compound with CAS number 2229005-81-4 and product name Tert-butyl N-2-(1-aminocyclobutly)-5-(trifluoromethyl)pheny carbamate represents a significant contribution to pharmaceutical chemistry. Its complex molecular architecture and functional groups make it a compelling candidate for further investigation in drug development. With ongoing research focusing on optimizing its pharmacological properties and exploring novel therapeutic applications, this compound holds great promise for advancing medical treatments in various fields.